Cas no 321531-95-7 (N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide)

N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide structure
321531-95-7 structure
Product Name:N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide
CAS No:321531-95-7
MF:C14H12FN3O5S
MW:353.325585365295
CID:2148141
PubChem ID:1118251
Update Time:2025-04-21

N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-{[(4-fluoro-3-nitrophenyl)amino]sulfonyl}phenyl)acetamide
    • MLS000713945
    • AKOS000673338
    • SMR000273426
    • SR-01000473849
    • 321531-95-7
    • CHEMBL1575785
    • Oprea1_027356
    • AB00088489-01
    • HMS2633F03
    • Oprea1_410298
    • DB-335079
    • QWZWIBSKPSYXBG-UHFFFAOYSA-N
    • AG-690/11635681
    • SR-01000473849-1
    • N-[4-({4-fluoro-3-nitroanilino}sulfonyl)phenyl]acetamide
    • HMS3364D12
    • STK047047
    • N-[4-[(4-fluoro-3-nitrophenyl)sulfamoyl]phenyl]acetamide
    • SCHEMBL4968283
    • N-{4-[(4-fluoro-3-nitrophenyl)sulfamoyl]phenyl}acetamide
    • 4-Acetamidobenzenesulphon-(4-fluoro-3-nitroanilide)
    • Inchi: 1S/C14H12FN3O5S/c1-9(19)16-10-2-5-12(6-3-10)24(22,23)17-11-4-7-13(15)14(8-11)18(20)21/h2-8,17H,1H3,(H,16,19)
    • InChI Key: QWZWIBSKPSYXBG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC(=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

  • Exact Mass: 353.04816983Da
  • Monoisotopic Mass: 353.04816983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 129Ų
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